molecular formula C12H10FNS B8474571 3-(Benzylsulfanyl)-5-fluoropyridine

3-(Benzylsulfanyl)-5-fluoropyridine

Cat. No. B8474571
M. Wt: 219.28 g/mol
InChI Key: VEDHOXNIBHOUDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Benzylsulfanyl)-5-fluoropyridine is a useful research compound. Its molecular formula is C12H10FNS and its molecular weight is 219.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Benzylsulfanyl)-5-fluoropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Benzylsulfanyl)-5-fluoropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(Benzylsulfanyl)-5-fluoropyridine

Molecular Formula

C12H10FNS

Molecular Weight

219.28 g/mol

IUPAC Name

3-benzylsulfanyl-5-fluoropyridine

InChI

InChI=1S/C12H10FNS/c13-11-6-12(8-14-7-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2

InChI Key

VEDHOXNIBHOUDC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CSC2=CN=CC(=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-5-fluoropyridine (522 mg) in toluene (5 mL) were added phenylmethanethiol (370 mg), N,N-diisopropylethylamine (831 mg), tris(dibenzylideneacetone)dipalladium(0) (108 mg) and 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (138 mg), and the mixture was stirred under an argon atmosphere at 80° C. for 2 hr. The reaction mixture was diluted with water and extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate, and filtered through silica gel. The filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent:hexane→hexane-ethyl acetate=10:1) to give the title compound as an orange oil (yield 587 mg, 90%).
Quantity
522 mg
Type
reactant
Reaction Step One
Quantity
370 mg
Type
reactant
Reaction Step One
Quantity
831 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
108 mg
Type
catalyst
Reaction Step One
Quantity
138 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
90%

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